Cas no 1566496-34-1 (Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1566496-34-1
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5793236
• PubChem ID: 104161653
• Update Time: 2025-10-29

Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate
• 1566496-34-1
• EN300-1120060
• Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C10H16N2O4/c1-4-15-10(13)9-11-8(16-12-9)6-5-7(2)14-3/h7H,4-6H2,1-3H3
• InChI Key： RPGBSYFSHNXDPT-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCC1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4Ų

Additional information on Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate

Research Brief on Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1566496-34-1): Recent Advances and Applications

Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1566496-34-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This 1,2,4-oxadiazole derivative exhibits unique structural features that make it a promising scaffold for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of neurological disorders and inflammatory diseases.

The compound's molecular structure, characterized by the 1,2,4-oxadiazole core and methoxybutyl side chain, has been shown to confer favorable pharmacokinetic properties, including improved metabolic stability and membrane permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent modulator of GABA_A receptors, suggesting potential applications in anxiety and seizure disorders. The research team utilized molecular docking studies to elucidate the binding interactions between Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate and the receptor's benzodiazepine site.

In synthetic chemistry, novel approaches to the preparation of 1566496-34-1 have been developed to improve yield and purity. A recent publication in Organic Process Research & Development (2024) described an optimized microwave-assisted synthesis method that reduces reaction time from 12 hours to 45 minutes while maintaining a yield of 82%. This advancement could significantly impact the scalability of production for preclinical and clinical studies.

Pharmacological investigations have revealed additional promising aspects of this compound. Research published in ACS Chemical Neuroscience (2023) demonstrated neuroprotective effects in in vitro models of oxidative stress, with the compound showing 68% reduction in neuronal apoptosis at 10 μM concentration. The study proposed that the methoxybutyl moiety contributes to the compound's ability to cross the blood-brain barrier, making it particularly valuable for CNS-targeted therapies.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's therapeutic index. Several analogs have been synthesized by modifying the ester group at the 3-position and the alkoxy side chain, with preliminary results indicating that these modifications can significantly alter receptor selectivity. The compound's potential as a lead structure for developing new classes of psychotropic medications continues to be an active area of investigation in both academic and industrial research settings.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have shown favorable preliminary results, with no significant cytotoxicity observed in hepatic cell lines up to 100 μM concentrations. However, further in vivo studies are needed to fully characterize the compound's safety profile. The growing body of research on Ethyl 5-(3-methoxybutyl)-1,2,4-oxadiazole-3-carboxylate suggests it represents an important addition to the medicinal chemist's toolkit, with potential applications that may extend beyond its current investigated uses.